Cas no 9001-32-5 (Fibrinogen (Bovine))

• Product Name: Fibrinogen (Bovine)
• CAS No: 9001-32-5
• MF: C₆H₁₄O₆
• MW: 0
• CID: 48126
• Update Time: 2025-11-01

Fibrinogen (Bovine) Chemical and Physical Properties

Names and Identifiers

• Fibrinogen from human plasma
• Fibrinogen
• Fibrinogen from Bovine, fraction I
• HUMAN FIBRINOGEN
• Factor I
• D-Iditol
• Iditol
• D-Idit
• (2R,3S,4S,5R)-hexane-1,2,3,4,5,6-hexol
• 82FOM4R7CD
• Iditol, D-
• Iditol, DL-
• FBPFZTCFMRRESA-ZXXMMSQZSA-N
• HMS3264A12
• NSC755896
• I0724
• C01489
• WURCS=2.0/1,1,0/[h1212h]/1/
• Q5989072
• Fibrinogen (01C, 02C, 03C, 04C, 05C, 06C, 07C, 08C)
• Fibrinogens, complexes (12C, 14C, 15C)
• Fibrinogens, conjugates (12C, 14C, 15C)
• Blood platelet, factor 5
• Blood-coagulation factor 1
• Blood-coagulation factor I
• Chains fibrinogens
• Coagulation factor I
• Complexes fibrinogens
• Conjugates, fibrinogens
• Crosseal
• Factor 1
• Fibrinkleber
• Fibrinogen conjugates
• Fibrogen
• Fibrogene T1
• Haemocomplettan
• Haemocomplettan P
• MeSH ID: D005340
• Parenogen
• Plasmin-free fibrinogen
• ProFibrix
• Quixil
• Fibrinogen (Bovine)

• Inchi： 1S/C6H14O6/c7-1-3(9)5(11)6(12)4(10)2-8/h3-12H,1-2H2/t3-,4-,5+,6+/m1/s1
• InChI Key： FBPFZTCFMRRESA-ZXXMMSQZSA-N
• SMILES： O([H])[C@@]([H])([C@@]([H])(C([H])([H])O[H])O[H])[C@]([H])([C@@]([H])(C([H])([H])O[H])O[H])O[H]

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 105
• XLogP3: -3.1
• Topological Polar Surface Area: 121

Experimental Properties

• Color/Form: Colorless and odorless white powder or loose and easily fragmented substance
• Solubility: 0.9% NaCl: soluble
• Solubility: Slightly soluble in water
• Color/Form: 55-75% protein

Fibrinogen (Bovine) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar alcohols

Additional information on Fibrinogen (Bovine)

Recent Advances in Fibrinogen (Bovine) Research: Insights from CAS 9001-32-5

Fibrinogen, a critical glycoprotein involved in blood coagulation, has been extensively studied for its therapeutic and biomedical applications. The bovine-derived fibrinogen (CAS 9001-32-5) is particularly valued for its structural similarity to human fibrinogen and its utility in various medical and research settings. This research brief synthesizes the latest findings on bovine fibrinogen, focusing on its biochemical properties, applications, and recent innovations in its use.

Recent studies have highlighted the role of bovine fibrinogen in tissue engineering and regenerative medicine. A 2023 study published in Biomaterials Science demonstrated the efficacy of bovine fibrinogen scaffolds in promoting cell adhesion and proliferation, making it a promising candidate for wound healing and organ repair. The study utilized advanced spectroscopic techniques to characterize the structural integrity of fibrinogen (9001-32-5), confirming its stability under physiological conditions.

In the field of hemostasis, bovine fibrinogen has been investigated for its potential in developing novel hemostatic agents. Research conducted by the University of Cambridge in 2024 revealed that fibrinogen (bovine) combined with thrombin significantly reduced bleeding time in animal models. The study emphasized the importance of purity and concentration of fibrinogen (9001-32-5) in achieving optimal hemostatic effects, underscoring the need for stringent quality control in production processes.

Another groundbreaking application of bovine fibrinogen is in drug delivery systems. A recent publication in Journal of Controlled Release (2024) explored the use of fibrinogen-based nanoparticles for targeted delivery of anticancer drugs. The researchers modified fibrinogen (9001-32-5) to enhance its binding affinity to tumor cells, resulting in improved drug efficacy and reduced side effects. This innovation opens new avenues for personalized cancer therapies.

Despite its advantages, challenges remain in the large-scale production and standardization of bovine fibrinogen. A 2023 review in Biotechnology Advances discussed the variability in fibrinogen isolates and proposed recombinant DNA technology as a solution to ensure consistency. The review also highlighted the ethical and regulatory considerations associated with animal-derived products, advocating for the development of synthetic alternatives.

In conclusion, bovine fibrinogen (CAS 9001-32-5) continues to be a versatile and invaluable resource in biomedical research and clinical applications. Recent advancements have expanded its use in tissue engineering, hemostasis, and drug delivery, while ongoing research addresses production and ethical challenges. As the field evolves, fibrinogen (bovine) is poised to play an even greater role in advancing medical science.